Cas no 1872525-09-1 (7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide)

• Product Name: 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide
• CAS No: 1872525-09-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD32647861
• CID: 5618006
• PubChem ID: 131197943
• Update Time: 2025-06-08

7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-3029321
• 1872525-09-1
• 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide

• MDL： MFCD32647861
• Inchi： 1S/C8H14N2O2/c9-7(11)10-4-1-2-8(10)3-5-12-6-8/h1-6H2,(H2,9,11)
• InChI Key： HUBXTKOVTMQPKA-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CCCN2C(N)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide

Introduction to 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide (CAS No. 1872525-09-1)

7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide (CAS No. 1872525-09-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The chemical structure of 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide consists of a seven-membered ring fused with a four-membered ring, with an oxygen atom and a nitrogen atom incorporated into the spirocyclic system. This unique arrangement imparts specific chemical properties and reactivity, which can be exploited for various applications in drug discovery and development.

Recent studies have highlighted the potential of 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide in modulating key biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in metabolic pathways, making it a promising lead for the treatment of metabolic disorders such as diabetes and obesity. The compound's ability to selectively inhibit these enzymes without affecting other crucial biological processes is particularly noteworthy.

In addition to its potential in metabolic disorders, 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. The compound's high oral bioavailability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide has been optimized to ensure high yields and purity, which are critical for large-scale production and commercialization. Various synthetic routes have been explored, including multistep reactions involving ring-closing metathesis (RCM) and intramolecular cyclization strategies. These methods have been refined to minimize side reactions and improve overall efficiency.

In conclusion, 7-Oxa-1-azaspiro[4.4]nonane-1-carboxamide (CAS No. 1872525-09-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique spirocyclic structure, favorable pharmacokinetic properties, and promising clinical results make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new applications and optimize its use in various medical conditions.